Cas no 90145-22-5 (methyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate)

Methyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate is a pyrazole-based ester compound with applications in organic synthesis and pharmaceutical intermediates. Its structure features a phenyl group at the 3-position and a methyl ester at the 4-position, contributing to its reactivity in nucleophilic substitution and condensation reactions. The compound is valued for its stability, moderate solubility in common organic solvents, and utility as a building block for heterocyclic frameworks. Its well-defined crystalline form facilitates purification and characterization. The presence of both electron-donating and withdrawing groups enhances its versatility in medicinal chemistry, particularly in the development of bioactive molecules. Storage under inert conditions is recommended to maintain integrity.

methyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate structure

90145-22-5 structure

Product Name:methyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate

CAS No:90145-22-5

MF:C₁₂H₁₂N₂O₂

MW:216.235882759094

CID:793250

PubChem ID:11074807

Update Time:2025-06-07

methyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-phenyl-, methyl ester
- methyl 1-methyl-3-phenylpyrazole-4-carboxylate
- F2198-4761
- starbld0035219
- 90145-22-5
- DTXSID70454298
- AKOS026723759
- methyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate
- 1h-pyrazole-4-carboxylic acid,1-methyl-3-phenyl-,methyl ester
- Inchi： 1S/C12H12N2O2/c1-14-8-10(12(15)16-2)11(13-14)9-6-4-3-5-7-9/h3-8H,1-2H3
- InChI Key： NYZZVWOWZZWLSS-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CN(C)N=C1C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 216.089877630g/mol
Monoisotopic Mass: 216.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 44.1Å²

methyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M290856-100mg	Methyl 1-Methyl-3-phenyl-1h-pyrazole-4-carboxylate	90145-22-5		100mg	$ 95.00	2022-06-04
TRC	M290856-500mg	Methyl 1-Methyl-3-phenyl-1h-pyrazole-4-carboxylate	90145-22-5		500mg	$ 365.00	2022-06-04
TRC	M290856-1g	Methyl 1-Methyl-3-phenyl-1h-pyrazole-4-carboxylate	90145-22-5		1g	$ 570.00	2022-06-04
Life Chemicals	F2198-4761-0.25g	methyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate	90145-22-5	95%+	0.25g	$523.0	2023-09-06
Life Chemicals	F2198-4761-0.5g	methyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate	90145-22-5	95%+	0.5g	$551.0	2023-09-06
Life Chemicals	F2198-4761-1g	methyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate	90145-22-5	95%+	1g	$580.0	2023-09-06
Life Chemicals	F2198-4761-2.5g	methyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate	90145-22-5	95%+	2.5g	$1267.0	2023-09-06
Life Chemicals	F2198-4761-5g	methyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate	90145-22-5	95%+	5g	$1909.0	2023-09-06
Life Chemicals	F2198-4761-10g	methyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate	90145-22-5	95%+	10g	$2675.0	2023-09-06